Cas no 1785033-17-1 (4-Cyclobutyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-Cyclobutyl-1,2-oxazole-3-carboxylic acid
• CAS No: 1785033-17-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5559948
• PubChem ID: 84652576
• Update Time: 2025-07-22

4-Cyclobutyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1785033-17-1
• 4-cyclobutyl-1,2-oxazole-3-carboxylic acid
• EN300-1697215
• 4-Cyclobutyl-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C8H9NO3/c10-8(11)7-6(4-12-9-7)5-2-1-3-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： WRYXIUJFBZYDRL-UHFFFAOYSA-N
• SMILES： O1C=C(C(C(=O)O)=N1)C1CCC1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Cyclobutyl-1,2-oxazole-3-carboxylic acid

Introduction to 4-Cyclobutyl-1,2-oxazole-3-carboxylic acid (CAS No. 1785033-17-1)

4-Cyclobutyl-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1785033-17-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with a carboxylic acid functional group attached to one of its positions. The presence of a cyclobutyl substituent at the 4-position introduces steric and electronic effects that modulate its chemical behavior and biological activity.

The structural motif of 4-cyclobutyl-1,2-oxazole-3-carboxylic acid makes it a versatile scaffold for drug discovery. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclobutyl group enhances the rigidity of the molecule, which can improve binding affinity to biological targets. This structural feature has been exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. 4-Cyclobutyl-1,2-oxazole-3-carboxylic acid has emerged as a promising candidate in this area due to its ability to interact with key residues in enzyme active sites. Studies have demonstrated that derivatives of this compound can disrupt signaling pathways critical for tumor growth and metastasis. For instance, modifications at the cyclobutyl ring or the oxazole core have been shown to enhance potency and selectivity against specific kinases.

The synthesis of 4-cyclobutyl-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of cyclobutanone with an appropriate electrophile to form the oxazole ring, followed by carboxylation to introduce the carboxylic acid group. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for further investigation.

Biological activity studies have revealed that 4-cyclobutyl-1,2-oxazole-3-carboxylic acid exhibits notable inhibitory effects on several enzymes implicated in inflammatory diseases. The oxazole ring interacts with hydrogen bond donors and acceptors in enzyme active sites, while the cyclobutyl group provides steric hindrance that optimizes binding interactions. Preclinical studies have shown that this compound can modulate inflammatory cytokine production and reduce oxidative stress in cellular models.

Moreover, 4-cyclobutyl-1,2-oxazole-3-carboxylic acid has been investigated for its potential applications in neurodegenerative diseases. Oxazole derivatives are known to cross the blood-brain barrier, making them suitable candidates for treating central nervous system disorders. Research suggests that this compound can protect against neuronal damage caused by oxidative stress and inflammation, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-cyclobutyl-1,2-oxazole-3-carboxylic acid are also of great interest. Its molecular structure suggests moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, its metabolic stability allows for prolonged half-life in vivo, enhancing its therapeutic efficacy. These characteristics make it an attractive candidate for further development into a drug candidate.

In conclusion,4-cyclobutyl-1,2-oxazole-3-carboxylic acid (CAS No. 1785033-17-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of chemical properties and biological activities positions it as a valuable scaffold for drug discovery. Ongoing research continues to explore its therapeutic applications across various disease areas, promising new insights into effective treatment strategies.